Cas no 1800017-19-9 (Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]-)

• Product Name: Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]-
• CAS No: 1800017-19-9
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• MDL: MFCD30345500
• CID: 5237560
• PubChem ID: 131611595
• Update Time: 2025-07-15

Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]-
• EN300-315054
• 1800017-19-9
• [(2-bromophenyl)(methyl)oxo-lambda6-sulfanylidene](methyl)amine

• MDL： MFCD30345500
• Inchi： 1S/C8H10BrNOS/c1-10-12(2,11)8-6-4-3-5-7(8)9/h3-6H,1-2H3
• InChI Key： IHCMZHXTVBIJQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C)(=NC)=O

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 326.5±44.0 °C(Predicted)

Additional information on Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]-

Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- (CAS No. 1800017-19-9): A Comprehensive Overview

Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- (CAS No. 1800017-19-9) is a unique and complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a methanamine group, a bromophenyl moiety, and a sulfanylidene functional group. The combination of these elements imparts unique chemical properties that make it a valuable candidate for further research and development.

The molecular formula of Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- is C₉H₁₀BrNO₂S. Its molecular weight is approximately 263.14 g/mol. The compound's structure features a central methanamine group (CH₃NH-) bonded to a sulfanylidene group (S=), which is further substituted with a bromophenyl moiety (C₆H₄Br) and an oxido group (O=). This arrangement results in a highly reactive and versatile molecule that can participate in various chemical reactions.

In the realm of medicinal chemistry, Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- has shown promise as a potential lead compound for the development of novel therapeutic agents. Recent studies have explored its biological activities, including its ability to modulate specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry in 2022 highlighted the compound's potential as an inhibitor of certain kinases involved in cancer progression. The bromophenyl moiety plays a crucial role in enhancing the compound's binding affinity to these targets, making it an attractive candidate for further optimization.

Beyond its medicinal applications, Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- has also been investigated for its use in materials science. The compound's unique electronic properties and reactivity make it suitable for the synthesis of advanced materials with tailored functionalities. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the development of novel polymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2-bromobenzaldehyde with methanamine in the presence of sulfur dioxide and an appropriate base. This reaction sequence allows for the formation of the desired sulfanylidene linkage while maintaining the integrity of other functional groups within the molecule.

In terms of safety and handling, it is important to note that Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and all operations should be conducted in well-ventilated areas or fume hoods to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for Methanamine, N-[(2-bromophenyl)methyloxido-λ4-sulfanylidene]- are promising. Ongoing research continues to uncover new applications and optimize existing ones, driven by its unique chemical properties and versatile reactivity. As more studies are conducted and new findings are reported, this compound is likely to play an increasingly important role in advancing various scientific disciplines.